(NZ)-N-[(5-Bromo-2-hydroxyphenyl)methylidene]-N-oxidoanilinium

• Molecular Formula: C13H10BrNO2
• Molecular Weight: 292.13 g/mol
• IUPAC Name: 4-bromo-6-[(N-hydroxyanilino)methylidene]cyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C13H10BrNO2/c14-11-6-7-13(16)10(8-11)9-15(17)12-4-2-1-3-5-12/h1-9,17H
• InChI Key: URJAWYGVLWNESW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C=C2C=C(C=CC2=O)Br)O

Description

(NZ)-N-[(5-Bromo-2-hydroxyphenyl)methylidene]-N-oxidoanilinium is a Schiff base derivative featuring a 5-bromo-2-hydroxyphenyl moiety conjugated to an anilinium N-oxide group. Structural analogs and their properties must be leveraged to infer its behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (NZ)-N-[(5-Bromo-2-hydroxyphenyl)methylidene]-N-oxidoanilinium typically involves the condensation of 5-bromo-2-hydroxybenzaldehyde with N-oxidoaniline under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent, such as ethanol or methanol, at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyl group, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the oxidoanilinium moiety, converting it to the corresponding aniline derivative.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed under appropriate conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Aniline derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, (NZ)-N-[(5-Bromo-2-hydroxyphenyl)methylidene]-N-oxidoanilinium is used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in the development of new materials and catalysts.

Biology

The compound has potential applications in biological research, particularly in the study of enzyme inhibition and protein interactions. Its ability to form stable complexes with biological molecules makes it a useful tool in biochemical assays.

Medicine

In medicine, (NZ)-N-[(5-Bromo-2-hydroxyphenyl)methylidene]-N-oxidoanilinium is being investigated for its potential therapeutic properties. It may act as a lead compound for the development of new drugs targeting specific pathways involved in diseases such as cancer and neurodegenerative disorders.

Industry

Industrially, the compound can be used in the production of specialty chemicals and advanced materials. Its reactivity and stability make it suitable for applications in coatings, adhesives, and electronic materials.

Mechanism of Action

The mechanism of action of (NZ)-N-[(5-Bromo-2-hydroxyphenyl)methylidene]-N-oxidoanilinium involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. Additionally, it may interact with cellular receptors, influencing signal transduction pathways and cellular responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substituent Analysis

The compound’s key structural features include:

• 5-Bromo-2-hydroxyphenyl group : Imparts steric bulk and electronic effects.

Comparisons with analogs from the evidence highlight substituent-driven differences:

Table 1: Substituent and Functional Group Comparison

Compound Name	Core Structure	Key Substituents/Functional Groups	Molecular Formula	Reference
(NZ)-N-[(5-Bromo-2-hydroxyphenyl)methylidene]-N-oxidoanilinium	Schiff base/N-oxide	5-Bromo-2-hydroxyphenyl, N-oxidoanilinium	C₁₃H₁₀BrNO₂	Target
N-(1-(5-Bromo-2-hydroxyphenyl)-ethylidene)-3,4,5-trihydroxybenzohydrazide (2)	Benzohydrazide	5-Bromo-2-hydroxyphenyl, 3,4,5-trihydroxybenzohydrazide	C₁₅H₁₂BrN₃O₅
5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide	Benzamide	5-Bromo-2-fluorophenyl, 2-methoxyphenylamide	C₁₄H₁₁BrFNO₂

Key Observations :

• Electronic Effects : The N-oxide group in the target compound likely enhances solubility in polar solvents compared to the benzohydrazide (2) or benzamide (), which rely on hydroxyl/methoxy groups for polarity.
• Biological Activity : Compound 2 () features a 3,4,5-trihydroxybenzohydrazide group, which is associated with antioxidant properties. The target compound’s N-oxide may confer distinct redox or metal-chelating behavior.

Physicochemical Properties

Limited data on the target compound necessitates extrapolation from analogs:

Table 2: Inferred Physicochemical Properties

Property	Target Compound	Compound 2 ()	Compound in
Solubility	Moderate (polar solvents)	High (due to hydroxyl groups)	Low (hydrophobic benzamide)
Thermal Stability	Likely stable (N-oxide)	Moderate (hydrazide decomposition)	High (aromatic rigidity)
Reactivity	Redox-active (N-oxide)	Chelation (hydrazide/hydroxyl)	Electrophilic (fluoro substituent)

Notes:

• The N-oxide group in the target compound may increase susceptibility to reduction compared to the benzohydrazide () or benzamide ().
• Bromine’s electron-withdrawing effect in all compounds enhances electrophilic aromatic substitution resistance.